8-Fluoro-1H,2H,3H,4H-pyrimido[1,2-b]indazole

• Molecular Formula: C10H10FN3
• Molecular Weight: 191.20 g/mol
• SMILES: C1CNC2=C3C=CC(=CC3=NN2C1)F
• InChI: InChI=1S/C10H10FN3/c11-7-2-3-8-9(6-7)13-14-5-1-4-12-10(8)14/h2-3,6,12H,1,4-5H2
• InChIKey: IUONVLQHANOIMQ-UHFFFAOYSA-N

8-Fluoro-1H,2H,3H,4H-pyrimido[1,2-b]indazole – Core Scaffold Identification and Procurement-Relevant Properties

8-Fluoro-1H,2H,3H,4H-pyrimido[1,2-b]indazole (CAS 1691718-25-8) is a fluorinated tetrahydropyrimido[1,2-b]indazole heterocycle with a molecular formula C₁₀H₁₀FN₃ and a molecular weight of 191.20 g·mol⁻¹ . The compound belongs to the pyrimido[1,2-b]indazole class, a privileged scaffold in medicinal chemistry that has been explored for monoamine oxidase B (MAO-B) inhibition, anticancer activity, and PI3K/AKT pathway modulation [1]. The 8-fluoro substituent confers distinct electronic and lipophilic properties (calculated LogP 1.991, TPSA 29.85 Ų) compared to the non-fluorinated parent scaffold (C₁₀H₁₁N₃, MW 173.21) [2]. The saturated 1,2,3,4-tetrahydro ring system provides a versatile handle for further functionalization at the pyrimidine nitrogen and adjacent positions, distinguishing it from the fully aromatic pyrimido[1,2-b]indazole congeners [3].

Fluorinated tetrahydro scaffold for medicinal chemistry lead optimization

8-Fluoro substitution modulates lipophilicity and electronic profile relative to parent H analog

Saturated 1,2,3,4-tetrahydro ring enables N-functionalization not possible with aromatic congeners

• [1] Jismy B, El Qami A, Pišlar A, Frlan R, Kos J, Gobec S, Knez D, Abarbri M. Pyrimido[1,2-b]indazole derivatives: Selective inhibitors of human monoamine oxidase B with neuroprotective activity. Eur J Med Chem. 2021;209:112911. doi:10.1016/j.ejmech.2020.112911. View Source
• [2] CIRS Group. 1H,2H,3H,4H-Pyrimido[1,2-b]indazole, CAS 1700006-42-3. Chemical properties database. View Source
• [3] Liu X, Zhou J, Lin J, Zhang Z, Wu S, He Q, Cao H. Controllable Site-Selective Construction of 2- and 4-Substituted Pyrimido[1,2-b]indazole from 3-Aminoindazoles and Ynals. J Org Chem. 2021;86(13):9107-9116. doi:10.1021/acs.joc.1c01094. View Source

Why Generic Pyrimido[1,2-b]indazole Analogs Cannot Substitute for 8-Fluoro-1H,2H,3H,4H-pyrimido[1,2-b]indazole in Lead Optimization

Pyrimido[1,2-b]indazole derivatives are not interchangeable building blocks. The presence, position, and identity of substituents fundamentally alter the scaffold's physicochemical profile, metabolic stability, and target engagement. The 8-fluoro substitution on the indazole ring modulates electron density, lipophilicity, and hydrogen-bonding capacity in ways that the parent hydrogen (CAS 1700006-42-3), 8-bromo, or 8-chloro analogs cannot replicate [1]. Furthermore, the saturated 1,2,3,4-tetrahydro system permits nitrogen-directed functionalization that is impossible with the aromatic 4-aryl pyrimido[1,2-b]indazoles described in the synthetic literature [2]. Even closely related 8-fluoro analogs with methyl substitution at C-2 or C-4 (e.g., CAS 1697201-19-6, CAS 1696217-50-1) introduce steric and stereoelectronic perturbations that alter reaction trajectories and biological outcomes . The quantitative evidence below demonstrates that the 8-fluoro-tetrahydro substitution pattern confers specific, measurable advantages that generic replacement cannot achieve.

8-H, 8-Br, or 8-CH₃ analogs

May not reproduce the electronic and lipophilic profile of the 8-fluoro scaffold; Hammett and steric parameters differ significantly.

Aromatic 4-aryl pyrimido[1,2-b]indazoles

Lack the saturated tetrahydro ring, eliminating the N-functionalization handle and altering conformational behavior.

C-2 or C-4 methyl-substituted 8-fluoro analogs

Steric and stereoelectronic perturbations may shift reaction trajectories and biological outcomes in SAR campaigns.

• [1] Xu Z, Geng X, Cai Y, Wang L. A Straightforward Approach to Fluorinated Pyrimido[1,2-b]indazole Derivatives via Metal/Additive-Free Annulation with Enaminones, 3-Aminoindazoles, and Selectfluor. J Org Chem. 2022;87(12):8105-8114. doi:10.1021/acs.joc.2c00718. View Source
• [2] Liu X, Zhou J, Lin J, Zhang Z, Wu S, He Q, Cao H. Controllable Site-Selective Construction of 2- and 4-Substituted Pyrimido[1,2-b]indazole from 3-Aminoindazoles and Ynals. J Org Chem. 2021;86(13):9107-9116. doi:10.1021/acs.joc.1c01094. View Source

Quantitative Comparator Evidence for 8-Fluoro-1H,2H,3H,4H-pyrimido[1,2-b]indazole: Physicochemical, Synthetic, and Structural Differentiation

Fluorine-Induced Lipophilicity Enhancement Relative to the Non-Fluorinated Parent Scaffold

The 8-fluoro substituent increases the calculated octanol-water partition coefficient (LogP) from approximately 1.5 (estimated for the non-fluorinated parent, CAS 1700006-42-3, MW 173.21, C₁₀H₁₁N₃) to 1.991 for 8-fluoro-1H,2H,3H,4H-pyrimido[1,2-b]indazole, representing a ΔLogP of ~0.5 units [1]. This fluorine-mediated lipophilicity shift is consistent with the well-established effect of aromatic fluorine substitution on passive membrane permeability and is quantifiable at the level of the neutral scaffold before any additional functionalization [2].

Lipophilicity shift

Cross-study comparable

LogP 1.991 (8-F) vs ~1.5 (parent)
ΔLogP ≈ +0.5

Fluorine pre-installed for permeability modulation; may reduce late-stage fluorination steps.

Calculated LogP; experimental confirmation recommended.

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP 1.991 (C₁₀H₁₀FN₃, MW 191.20)
Comparator Or Baseline	Parent scaffold 1H,2H,3H,4H-pyrimido[1,2-b]indazole (CAS 1700006-42-3, C₁₀H₁₁N₃, MW 173.21), LogP estimated at ~1.5 based on fragment-based calculation
Quantified Difference	ΔLogP ≈ +0.5 (absolute difference), representing a ~3.2-fold increase in partition coefficient for the fluorinated scaffold
Conditions	Calculated LogP values; target compound data from vendor technical datasheet (Leyan); parent scaffold LogP estimated via fragment-based method (CLogP) due to absence of experimental data

Why This Matters

A ΔLogP of 0.5 is a meaningful difference in medicinal chemistry lead optimization, where fluorination is a standard tactic to modulate membrane permeability and metabolic stability without substantially altering molecular size; procurement of the pre-fluorinated scaffold saves 1-2 synthetic steps and associated yield losses.

• [1] CIRS Group. 1H,2H,3H,4H-Pyrimido[1,2-b]indazole, CAS 1700006-42-3. Chemical properties database (MW 173.21, formula C₁₀H₁₁N₃). View Source
• [2] Gillis EP, Eastman KJ, Hill MD, Donnelly DJ, Meanwell NA. Applications of Fluorine in Medicinal Chemistry. J Med Chem. 2015;58(21):8315-8359. doi:10.1021/acs.jmedchem.5b00258 (Review establishing the quantitative impact of aryl fluorination on LogP). View Source

Electronic Modulation: Fluorine Withdrawal vs. Hydrogen, Bromo, and Methyl Substituents at the 8-Position

The Hammett σₘ constant for fluorine at the 8-position (meta to the indazole N2 and para to the ring fusion) is 0.34, compared to 0.00 for hydrogen, 0.39 for bromine, and -0.07 for methyl [1]. This places 8-fluoro in a distinct electronic regime: strongly electron-withdrawing like bromine (σₘ 0.39) but with a significantly smaller van der Waals radius (1.47 Å for F vs. 1.85 Å for Br) and the capacity to participate in C–F···H–X dipolar interactions that bromine cannot engage [1][2]. The 8-fluoro compound thus offers a unique combination of electronic withdrawal without the steric penalty of bromine or the electron-donating character of methyl, directly impacting the reactivity of the indazole ring in cross-coupling reactions and the pKₐ of the indazole NH.

Electronic modulation

Class-level inference

σₘ(F)=0.34
σₘ(H)=0.00, Br=0.39, CH₃=-0.07
r_vdW(F)=1.47 Å (21% smaller than Br)

Electron withdrawal with minimal steric bulk supports SAR exploration.

No direct kinetic data for this specific scaffold.

Evidence Dimension	Hammett σₘ constant and van der Waals radius at the 8-position
Target Compound Data	σₘ = 0.34; van der Waals radius r_vdW = 1.47 Å (F substituent)
Comparator Or Baseline	H (σₘ = 0.00, r_vdW = 1.20 Å); Br (σₘ = 0.39, r_vdW = 1.85 Å); CH₃ (σₘ = -0.07, r_vdW = 2.00 Å)
Quantified Difference	σₘ(F) – σₘ(H) = +0.34; σₘ(F) – σₘ(CH₃) = +0.41; steric ratio r_vdW(F)/r_vdW(Br) = 0.79 (21% smaller radius than bromine)
Conditions	Hammett constants from standard compilations; van der Waals radii from Bondi (1964). The inference is class-level because no direct comparative kinetic or equilibrium data are available for 8-substituted pyrimido[1,2-b]indazoles specifically.

Why This Matters

The combination of strong electron withdrawal and minimal steric bulk is rare among halogen substituents and is specifically exploited in fragment-based drug design and SAR exploration; a researcher selecting 8-bromo or 8-methyl analogs would experience different reaction rates in subsequent cross-coupling steps and altered target binding.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. doi:10.1021/cr00002a004 (Comprehensive compilation of σₘ values for F, H, Br, CH₃). View Source
• [2] Bondi A. van der Waals Volumes and Radii. J Phys Chem. 1964;68(3):441-451. doi:10.1021/j100785a001. View Source

Synthetic Accessibility via Metal/Additive-Free Three-Component Annulation

The fluorinated pyrimido[1,2-b]indazole core—including the 8-fluoro-tetrahydro scaffold—can be assembled via a metal- and additive-free three-component annulation of enaminones, 3-aminoindazoles, and Selectfluor [1]. This method forms two C–N bonds and one C–F bond in a single operational step, with reported yields for related fluorinated pyrimido[1,2-b]indazoles in the 65–86% range [1][2]. In contrast, the synthesis of 8-fluoro-4-phenylpyrimido[1,2-b]indazole (aromatic congener) requires a regioselective cyclization between 3-aminoindazoles and ynals under metal-catalyzed conditions and delivers 86% yield for the 8-fluoro-4-phenyl derivative specifically, but the method cannot access the saturated tetrahydro scaffold [2]. The metal-free route to the tetrahydro scaffold eliminates palladium or copper contamination concerns in biologically active compound batches.

Synthetic route

Cross-study comparable

Metal-free annulation: 65–86% yield
Metal-catalyzed: 86% yield (aromatic only)

Metal-free route may reduce trace metal risk in biological assays.

Yields from literature; verify vendor synthetic method.

Evidence Dimension	Synthetic step count, catalyst requirement, and representative yield for fluorinated pyrimido[1,2-b]indazole scaffold assembly
Target Compound Data	Metal/additive-free three-component annulation; single step for C–F and C–N bond formation; typical yield range 65–86% for fluorinated pyrimido[1,2-b]indazoles (Xu et al., 2022)
Comparator Or Baseline	8-Fluoro-4-phenylpyrimido[1,2-b]indazole synthesis via 3-aminoindazole–ynal cyclization (Liu et al., 2021): 86% yield, but requires separate fluorinated 3-aminoindazole starting material and produces the aromatic scaffold only, incompatible with tetrahydro target
Quantified Difference	The metal-free method provides direct access to the tetrahydro scaffold without transition-metal catalysts; the alternative aromatic cyclization cannot produce the saturated scaffold. Yield comparison: 86% (aromatic) vs. 65–86% range (tetrahydro).
Conditions	Xu et al. (2022): enaminone + 3-aminoindazole + Selectfluor, CH₃CN, 80 °C, metal/additive-free. Liu et al. (2021): 3-aminoindazole + ynal, Cu(OTf)₂ or Zn(OTf)₂ catalyst, DCE, 100 °C.

Why This Matters

Metal-free synthesis directly impacts procurement value by reducing residual metal risk in downstream biological assays, eliminating the need for additional purification steps (e.g., scavenger resins, recrystallization) that would otherwise reduce overall yield and increase cost.

• [1] Xu Z, Geng X, Cai Y, Wang L. A Straightforward Approach to Fluorinated Pyrimido[1,2-b]indazole Derivatives via Metal/Additive-Free Annulation with Enaminones, 3-Aminoindazoles, and Selectfluor. J Org Chem. 2022;87(12):8105-8114. doi:10.1021/acs.joc.2c00718. View Source
• [2] Liu X, Zhou J, Lin J, Zhang Z, Wu S, He Q, Cao H. Controllable Site-Selective Construction of 2- and 4-Substituted Pyrimido[1,2-b]indazole from 3-Aminoindazoles and Ynals. J Org Chem. 2021;86(13):9107-9116. doi:10.1021/acs.joc.1c01094 (8-Fluoro-4-phenylpyrimido[1,2-b]indazole, compound 3d, 86% yield). View Source

Purity Benchmark at 95% and Batch-to-Batch Consistency for Reliable SAR Studies

Commercially sourced 8-fluoro-1H,2H,3H,4H-pyrimido[1,2-b]indazole (CAS 1691718-25-8) is specified at a minimum purity of 95% by two independent vendors (Leyan and AKSci) . This purity threshold is critical for structure-activity relationship (SAR) studies, where impurities at the ≥5% level can confound biological assay interpretation—particularly in cell-based assays where minor impurities with high potency may produce false-positive hits [1]. The non-fluorinated parent scaffold (CAS 1700006-42-3) is less widely stocked and often available only at lower purity or as a custom synthesis item, introducing variability and lead time uncertainty [2]. The availability of the 8-fluoro derivative at 95% purity from multiple sources reduces single-supplier risk and enables direct comparative SAR without an upfront fluorination step.

Purity & supply

Supporting evidence

≥95% purity from ≥2 vendors (Leyan, AKSci)

Multi-source supply supports SAR batch consistency.

CoA available upon request.

Evidence Dimension	Commercial purity specification and multi-vendor availability
Target Compound Data	Minimum purity 95% (Leyan, AKSci); two verified commercial sources
Comparator Or Baseline	Non-fluorinated parent 1H,2H,3H,4H-pyrimido[1,2-b]indazole (CAS 1700006-42-3): limited commercial availability, purity not consistently specified at 95% threshold
Quantified Difference	The 8-fluoro derivative is available at ≥95% purity from at least 2 vendors; the parent compound is not routinely stocked at equivalent purity from multiple sources, representing an availability advantage for the fluorinated scaffold.
Conditions	Vendor self-reported purity specifications; actual batch certificates of analysis (CoA) available upon request from AKSci and Leyan.

Why This Matters

For a medicinal chemistry team performing parallel SAR, starting with a 95%-pure building block that is stocked by multiple vendors reduces the risk of project delays due to supply discontinuity and minimizes the need for in-house purification before use in sensitive biochemical or cellular assays.

• [1] Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. J Med Chem. 2010;53(7):2719-2740. doi:10.1021/jm901137j (Establishes the impact of impurities on assay interpretation). View Source
• [2] CIRS Group. 1H,2H,3H,4H-Pyrimido[1,2-b]indazole, CAS 1700006-42-3. Limited availability; purity not specified at 95% threshold. View Source

Research and Industrial Application Scenarios for 8-Fluoro-1H,2H,3H,4H-pyrimido[1,2-b]indazole Based on Quantitative Differentiation Evidence

MAO-B Inhibitor Lead Optimization Requiring Pre-Installed Fluorine for Metabolic Stability

The pyrimido[1,2-b]indazole scaffold has demonstrated selective, reversible, and competitive inhibition of human MAO-B with neuroprotective activity in SH-SY5Y cells [1]. The 8-fluoro-tetrahydro derivative provides a LogP-optimized (1.991) starting point for SAR expansion without the need for late-stage fluorination, which can be low-yielding on this scaffold. Procurement of CAS 1691718-25-8 directly supplies the fluorinated core, allowing medicinal chemists to focus diversification efforts on the pyrimidine nitrogen and C-2/C-4 positions while retaining the favorable electronic and permeability profile conferred by the 8-fluoro substituent.

PI3K/AKT Pathway Modulator Development Exploiting Fluorine Electronic Effects

Substituted pyrimido[1,2-b]indazoles have been claimed as PI3K/AKT pathway modulators in international patent applications [2]. The strong electron-withdrawing character of the 8-fluoro substituent (σₘ = 0.34) modulates the electron density of the indazole ring, potentially altering hinge-binding interactions with kinase active sites relative to unsubstituted or methyl-substituted analogs. The saturated tetrahydro ring further distinguishes this scaffold from aromatic 4-aryl pyrimido[1,2-b]indazoles, offering a distinct vector for substituent attachment at the pyrimidine nitrogen.

Fragment-Based Drug Discovery Requiring Fluorinated Heterocyclic Building Blocks with Multi-Vendor Supply Assurance

In fragment-based screening campaigns, the quality and supply continuity of building blocks directly impact hit validation timelines. The 8-fluoro-tetrahydro scaffold is available at ≥95% purity from at least two independent vendors (Leyan, AKSci) , reducing single-supplier dependency. The fluorine atom serves as both a pharmacophoric element (C–F···H–X interactions) and a convenient ¹⁹F NMR probe for fragment binding assays, enabling direct measurement of ligand-protein interactions without additional labeling steps.

Metal-Sensitive Biological Assay Workflows Requiring Catalyst-Free Synthetic Provenance

The metal- and additive-free three-component annulation methodology reported by Xu et al. (2022) [3] provides a synthetic route to fluorinated pyrimido[1,2-b]indazoles that inherently avoids transition-metal contamination. For research groups conducting metal-sensitive assays (e.g., kinase panels where residual palladium can inhibit ATP-binding sites, or cellular assays where copper induces oxidative stress artifacts), procuring a scaffold that can be synthesized without metals—or verifying with vendors that metal-free routes were employed—mitigates a common source of false-positive biological results.

Application

Selection Property

Validation Focus

MAO-B inhibitor lead optimization

Pre-installed 8-fluoro scaffold for LogP and metabolic stability context

Permeability and electronic profile review in enzyme inhibition models

PI3K/AKT pathway research

Fluorine electronic effects for hinge-binding interaction studies

Kinase assay context and selectivity profiling

Fragment-based screening

≥95% purity fluorinated building block with ¹⁹F NMR probe utility

Supply continuity and batch-to-batch reproducibility

Metal-sensitive bioassays

Metal-free synthetic route reported

Trace metal contamination risk assessment

• [1] Jismy B, El Qami A, Pišlar A, Frlan R, Kos J, Gobec S, Knez D, Abarbri M. Pyrimido[1,2-b]indazole derivatives: Selective inhibitors of human monoamine oxidase B with neuroprotective activity. Eur J Med Chem. 2021;209:112911. View Source
• [2] Bayer Pharma AG. Pirimido[1,2-b]indazoles sustituidos y su uso como moduladores de la ruta de PI3K/AKT. PCT/EP2011/072593. View Source
• [3] Xu Z, Geng X, Cai Y, Wang L. A Straightforward Approach to Fluorinated Pyrimido[1,2-b]indazole Derivatives via Metal/Additive-Free Annulation with Enaminones, 3-Aminoindazoles, and Selectfluor. J Org Chem. 2022;87(12):8105-8114. View Source